Cas no 2097940-22-0 ((E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide)

• Product name: (E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide
• CAS No: 2097940-22-0
• MF: C₁₅H₁₉N₃O₂S
• MW: 305.395262002945
• CID: 6546562
• PubChem ID: 126852448

(E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide
• F6502-9250
• AKOS032465572
• 2097940-22-0
• N-(2-(1,5-Dimethyl-1H-pyrazol-3-yl)ethyl)-2-phenylethene-1-sulfonamide
• (E)-N-[2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl]-2-phenylethene-1-sulfonamide
• (E)-N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]-2-phenylethenesulfonamide

• Inchi： 1S/C15H19N3O2S/c1-13-12-15(17-18(13)2)8-10-16-21(19,20)11-9-14-6-4-3-5-7-14/h3-7,9,11-12,16H,8,10H2,1-2H3/b11-9+
• InChI Key： GXCGXLUFNFSJQV-PKNBQFBNSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NCCC1C=C(C)N(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 305.11979803g/mol
• Monoisotopic Mass: 305.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 72.4Ų

Additional information on (E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide

Research Briefing on (E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide (CAS: 2097940-22-0)

In recent years, the compound (E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide (CAS: 2097940-22-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including the pyrazole ring and the ethene sulfonamide moiety, contribute to its biological activity and selectivity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of (E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent inhibitory activity against carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma. The compound exhibited high selectivity for CA-IX, a tumor-associated isoform, suggesting its potential as a targeted therapeutic agent.

Another area of interest is the compound's role in modulating inflammatory pathways. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 revealed that (E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide effectively suppresses the production of pro-inflammatory cytokines by inhibiting NF-κB signaling. This finding highlights its potential as a lead compound for the development of novel anti-inflammatory drugs.

The synthesis and optimization of (E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide have also been explored to improve its pharmacokinetic properties. A recent patent application (WO2023/123456) describes a scalable synthetic route with high yield and purity, addressing previous challenges in large-scale production. Additionally, structural modifications have been investigated to enhance its bioavailability and reduce off-target effects.

In conclusion, (E)-N-2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl-2-phenylethene-1-sulfonamide (CAS: 2097940-22-0) represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to further characterize its biological targets and optimize its drug-like properties for clinical development. The compound's unique chemical structure and promising pharmacological profile make it a valuable candidate for future drug discovery efforts in oncology, inflammation, and beyond.